N-[3-(6-ethoxypyridazin-3-yl)phenyl]propane-1-sulfonamide

• IUPAC Name: N-[3-(6-ethoxypyridazin-3-yl)phenyl]propane-1-sulfonamide
• InChI: InChI=1S/C15H19N3O3S/c1-3-10-22(19,20)18-13-7-5-6-12(11-13)14-8-9-15(17-16-14)21-4-2/h5-9,11,18H,3-4,10H2,1-2H3
• InChI Key: SNKDVNBPZDQXFR-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NC1=CC=CC(=C1)C2=NN=C(C=C2)OCC
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol
• CAS No.: 895805-31-9

Description

N-[3-(6-ethoxypyridazin-3-yl)phenyl]propane-1-sulfonamide is a useful research compound. Its molecular formula is C15H19N3O3S and its molecular weight is 321.4. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antitumour Applications

Sulfonamides are a significant class of synthetic antibiotics used for the therapy of bacterial infections. Beyond their antibacterial properties, they have been investigated for their potential in treating various diseases, including cancer and Alzheimer's disease. Sulfonamides are known for their role as antiviral HIV protease inhibitors, anticancer agents, and components in Alzheimer’s disease drugs, showcasing their versatility in medical applications (Gulcin & Taslimi, 2018).

Environmental and Food Analysis

In environmental and food analysis, antibodies developed against sulfonamides have facilitated advancements in detecting these compounds in various matrices. The development and application of immunoassays and biosensors for sulfonamides in food and environmental research highlight the importance of monitoring these substances due to their widespread use in veterinary medicine and potential effects on human health (Fránek & Hruška, 2018).

Pharmaceutical and Medicinal Significance

Sulfonamides and their derivatives exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, antiviral, and antitumoral activities. This diversity has led to the development of numerous sulfonamide-containing drugs, highlighting the group's importance in medicinal chemistry. The structural diversity provided by sulfonamide analogues has been pivotal in discovering new therapeutic agents for treating diseases ranging from microbial infections to cancer (Zhao et al., 2018).

Environmental Fate and Impact

The presence of sulfonamides in the environment, primarily derived from agricultural activities, has raised concerns about their impact on microbial populations and human health. Studies have shown that even small amounts of sulfonamides in the biosphere could lead to changes in microbial populations that may pose hazards to human health, emphasizing the need for effective monitoring and management strategies (Baran et al., 2011).